![molecular formula C11H19N3S B2513915 2-(4-Methyl-piperazin-1-yl)-2-thiophen-2-yl-ethylamine CAS No. 857041-65-7](/img/structure/B2513915.png)
2-(4-Methyl-piperazin-1-yl)-2-thiophen-2-yl-ethylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-(4-Methyl-piperazin-1-yl)-2-thiophen-2-yl-ethylamine” is a chemical compound with the empirical formula C7H17N3 . It is typically used as a pharmaceutical intermediate in the synthesis of various drugs .
Molecular Structure Analysis
The molecular structure of “2-(4-Methyl-piperazin-1-yl)-2-thiophen-2-yl-ethylamine” can be represented by the SMILES string CN1CCN(CC1)CCN . The InChI key for this compound is GOWUDHPKGOIDIX-UHFFFAOYSA-N .Scientific Research Applications
Anticancer Activity
- Novel thiophene-2-carboxaldehyde derivatives, including compounds related to 2-(4-Methyl-piperazin-1-yl)-2-thiophen-2-yl-ethylamine, have demonstrated significant antibacterial, antifungal, and anticancer activities. These compounds have shown less toxicity and have been studied for their binding characteristics and pharmacokinetic mechanism using optical spectroscopic, anticancer, and docking studies (Shareef et al., 2016).
Synthesis and Characterization
- Research on the synthesis of piperazine derivatives, closely related to the compound , has been conducted, focusing on their spectral characterization and biological evaluation. These studies have revealed the compounds' significant in vitro antimicrobial properties (Rajkumar et al., 2014).
Antiparasitic Activity
- Some derivatives of 2-(4-Methyl-piperazin-1-yl)-2-thiophen-2-yl-ethylamine have been synthesized and tested for antiamoebic and antigiardial activities. Preliminary screening data showed potent lethal activities against Entamoeba histolytica and Giardia intestinalis (Saadeh et al., 2009).
Antibacterial and Antifungal Properties
- Mannich bases and their copper (II) complexes, including those derived from 2-(4-Methyl-piperazin-1-yl)-2-thiophen-2-yl-ethylamine, have been studied for their potential anti-cancer properties. These novel ligands have shown promising results as potential anti-cancer agents (Padusha et al., 2014).
Allosteric Enhancers
- Derivatives of 2-(4-Methyl-piperazin-1-yl)-2-thiophen-2-yl-ethylamine have been evaluated as allosteric enhancers of the A1 adenosine receptor, showing potential in binding and functional cAMP studies (Romagnoli et al., 2008).
properties
IUPAC Name |
2-(4-methylpiperazin-1-yl)-2-thiophen-2-ylethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3S/c1-13-4-6-14(7-5-13)10(9-12)11-3-2-8-15-11/h2-3,8,10H,4-7,9,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHKYTFGXTUYNGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CN)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methyl-piperazin-1-yl)-2-thiophen-2-yl-ethylamine | |
CAS RN |
857041-65-7 |
Source
|
Record name | 2-(4-methylpiperazin-1-yl)-2-(thiophen-2-yl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.